3-(naphthalen-2-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 3-naphthalen-2-yl-1-phenylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C20H14N2O/c23-14-18-13-22(19-8-2-1-3-9-19)21-20(18)17-11-10-15-6-4-5-7-16(15)12-17/h1-14H
• InChI Key: DUTZVTXRCLAHHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC4=CC=CC=C4C=C3)C=O
• Molecular Formula: C20H14N2O
• DSSTOX Substance ID: DTXSID501199152
• Molecular Weight: 298.3 g/mol
• CAS No.: 36640-53-6

Description

The compound “3-(naphthalen-2-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde” is likely a complex organic molecule. It appears to contain a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Attached to this ring are a phenyl group, a naphthyl group, and a carbaldehyde group.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, as has been done for similar compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which it’s reacted. Naphthalenes have been involved in various types of reactions, including C-H bond naphthylation.

Scientific Research Applications

Antimicrobial Applications

A study by Goel et al. (2014) explored the synthesis of a series of 4-(substituted-anilinomethyl-3-(2-naphthyl)-1-phenyl-1H-pyrazole derivatives, including 3-(naphthalen-2-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde. These compounds exhibited considerable antifungal activity, especially against fungal strains like Aspergillus niger and Aspergillus flavus, demonstrating their potential as antimicrobial agents (Goel, Drabu, Afzal, & Bawa, 2014).

Fluorescent Chemosensor for Metal Ions

Asiri et al. (2018) conducted research on a compound synthesized from this compound, known as HDDP, which was found to act as an efficient off–on type fluorescent chemosensor. This compound showed high selectivity and sensitivity for detecting Al3+ ions, underlining its potential use in chemical sensing applications (Asiri, Sobahi, Al-Amari, Asad, Zayed, & Khan, 2018).

Synthesis of Heterocyclic Compounds

Kumar et al. (2019) explored the conversion of substituted 5-aryloxypyrazolecarbaldehydes into reduced 3,4'-bipyrazoles. This study included the synthesis and characterization of derivatives from this compound, providing insights into the formation and structural aspects of these heterocyclic compounds (Kiran Kumar et al., 2019).

Biological Applications

Hassanien et al. (2022) synthesized novel binary compounds using this compound, demonstrating their potential in antioxidant and antitumor activities. This research highlights the biological relevance of such compounds in medical and pharmaceutical research (Hassanien, Abd El-Ghani, & Elbana, 2022).

Chitosan Schiff Bases for Antimicrobial Activity

A study by Hamed et al. (2020) involved the synthesis of chitosan Schiff bases using heteroaryl pyrazole derivatives, including this compound. These bases exhibited specific antimicrobial activities, suggesting their potential use in developing new antimicrobial agents (Hamed, Abdelhamid, Saad, Elkady, & Elsabee, 2020).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, some naphthalene derivatives have been found to have potential anti-diabetic activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For instance, naphthalene, a related compound, is classified as a flammable solid and suspected of causing cancer.